Cas no 2138544-37-1 (4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine
• CAS No: 2138544-37-1
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 6508113
• PubChem ID: 165498053
• Update Time: 2025-08-05

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138544-37-1
• EN300-1157889
• 4-ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine
• 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C13H21NS/c1-2-11-3-4-13(14)8-12(11)7-10-5-6-15-9-10/h5-6,9,11-13H,2-4,7-8,14H2,1H3
• InChI Key： ARNQTIQXRHHQAO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1CC(CCC1CC)N

Computed Properties

• Exact Mass: 223.13947085g/mol
• Monoisotopic Mass: 223.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine: A Comprehensive Overview

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine is a complex organic compound with the CAS number 2138544-37-1. This compound is characterized by its unique structure, which combines a cyclohexane ring with an ethyl group, a thiophene substituent, and an amine functional group. The molecule's structure makes it highly versatile, with potential applications in various fields of chemistry and materials science.

The compound's name can be broken down into its constituent parts for better understanding. The cyclohexan ring forms the core structure, while the ethyl and (thiophen-3-yl)methyl groups are substituents attached to the ring. The amine group further enhances the compound's reactivity and functional versatility. This combination of structural features makes 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amine a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of thiophene-containing compounds in various chemical reactions. Thiophene, a five-membered heterocyclic aromatic compound, is known for its stability and ability to participate in numerous chemical transformations. In the case of 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-amines, the thiophene group plays a crucial role in modulating the electronic properties of the molecule, making it suitable for use in advanced materials such as conductive polymers and semiconductors.

The synthesis of 4-Ethyl-3-[(thiophen)]methyl cyclohexan amine involves a series of carefully controlled reactions. Researchers have developed efficient methods to construct this compound, often employing coupling reactions or nucleophilic substitutions. These methods ensure high yields and purity, which are essential for both laboratory studies and industrial-scale production.

In terms of applications, 4-Ethyl-(thiophen) methyl cyclohexan amine has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Additionally, its electronic properties make it a candidate for use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in materials science have further expanded its potential uses.

One of the most exciting developments involving this compound is its role in drug discovery. The presence of an amine group allows for potential interactions with biological systems, making it a candidate for medicinal chemistry research. Scientists are exploring its ability to act as a scaffold for bioactive molecules, which could lead to novel therapeutic agents.

The physical properties of 4-Ethyl-(thiophen) methyl cyclohexan amine are also worth noting. Its solubility in common organic solvents facilitates its use in various chemical reactions. Moreover, its thermal stability ensures that it can be processed under conditions that are typical in many industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Researchers are investigating how 4-Ethyl-(thiophen) methyl cyclohexan amine interacts with environmental systems to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 4-Ethyl-(thiophen) methyl cyclohexan amine is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as an important molecule for future research and development.